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Compound of Interest

4-Tert-butyl-4'-
Compound Name:
fluorobenzophenone

Cat. No.: B092482

This document provides crucial safety and logistical information for handling 4-Tert-butyl-4'-
fluorobenzophenone, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on available data for the closely related
compound 4-Fluorobenzophenone and general principles of laboratory safety for handling
halogenated aromatic ketones. It is imperative to consult the specific Safety Data Sheet (SDS)
for 4-Tert-butyl-4'-fluorobenzophenone upon its availability and to perform a risk assessment
before commencing any work.

Key Chemical and Physical Properties

A summary of the known physical and chemical properties of 4-Tert-butyl-4'-
fluorobenzophenone is provided below. Note the absence of specific toxicity and exposure
limit data, which underscores the need for cautious handling.
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Property Value

Molecular Formula C17H17FOI[1][2]
Molecular Weight 256.31 g/mol [1][2]
Appearance Solid (form may vary)
Melting Point Not available

Boiling Point Not available

LD50 (Oral, Rat) Data not available
LC50 (Inhalation, Rat) Data not available
Occupational Exposure Limits Not established

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data for 4-Fluorobenzophenone, this compound is expected to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[3][4][5][6] Therefore, stringent
adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

» Hand Protection: Wear chemical-resistant gloves. Given that the compound is an aromatic
ketone, butyl rubber or Viton® gloves are recommended for extended contact. Nitrile gloves
may be suitable for short-term handling but should be changed immediately upon
contamination.

o Eye and Face Protection: Use chemical safety goggles that meet ANSI Z87.1 standards. A
face shield should be worn in situations with a high risk of splashing or dust generation.

o Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned.
Ensure that clothing fully covers the arms and legs. Closed-toe shoes are mandatory.

o Respiratory Protection: All handling of the solid compound should be performed in a certified
chemical fume hood to avoid inhalation of dust. If a fume hood is not available, a properly
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fitted respirator with an appropriate cartridge for organic vapors and particulates is required.

Standard Operating Procedure for Handling

A systematic approach to handling 4-Tert-butyl-4'-fluorobenzophenone is essential to
minimize exposure and ensure a safe laboratory environment.

1. Preparation and Pre-Handling:

e Thoroughly review the Safety Data Sheet (if available) and this guide.

e Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

 Verify that an appropriate chemical spill kit is readily accessible.

e Ensure eyewash stations and safety showers are unobstructed and have been recently
tested.[4]

e Don all required PPE before handling the chemical container.

2. Handling and Experimental Use:

o Transport the chemical container in a secondary, shatterproof container.

e Open the container within the fume hood.

o Carefully weigh and dispense the required amount of the compound, avoiding the generation
of dust.

o Keep the container tightly closed when not in use.[3][4]

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][5]

3. Post-Handling and Decontamination:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

e Remove and dispose of contaminated gloves and any other disposable PPE in the
designated hazardous waste stream.

e Wash hands and forearms thoroughly before leaving the laboratory.

Disposal Plan

Proper disposal of 4-Tert-butyl-4'-fluorobenzophenone and its waste is critical to prevent
environmental contamination and ensure regulatory compliance.
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» Waste Segregation: As a halogenated aromatic compound, all waste containing 4-Tert-
butyl-4'-fluorobenzophenone should be collected in a designated, properly labeled
hazardous waste container for halogenated organic waste.[7] Do not mix with non-
halogenated waste streams.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "4-Tert-butyl-4'-fluorobenzophenone," and the associated hazards
(e.g., "lrritant™).

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

o Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EH&S) department or a licensed hazardous
waste disposal contractor. Do not pour this chemical down the drain.

Emergency Procedures
Spill Response:
o Evacuate the immediate area and alert nearby personnel.

« If the spill is small and you are trained to handle it, don the appropriate PPE, including
respiratory protection.

e Cover the spill with an absorbent material from a chemical spill kit.

o Carefully sweep up the absorbed material and place it in a labeled hazardous waste
container.

» Decontaminate the spill area.

o For large spills, or if you are not comfortable cleaning it up, evacuate the area, close the
doors, and contact your institution's emergency response team.

Exposure Response:
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« Inhalation: Move the affected person to fresh air. If they feel unwell, seek immediate medical
attention.[3][4]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical attention.[3][4][5]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present
and easy to do so. Seek immediate medical attention.[3][4][5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Workflow for Handling 4-Tert-butyl-4'-
fluorobenzophenone
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Workflow for Handling 4-Tert-butyl-4'-fluorobenzophenone
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Caption: This diagram outlines the procedural workflow for safely handling 4-Tert-butyl-4'-

fluorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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